Mitochondrial ATPase Inhibition Potency
AMP-PNP exhibits nanomolar-range competitive inhibition of mitochondrial ATPase. Against the soluble purified enzyme, AMP-PNP demonstrates a Ki of 0.33 µM, with enhanced potency against the membrane-bound enzyme (Ki = 0.16 µM) [1]. This potency substantially exceeds that of ATPγS (pIC50 = 5.2) and α,β-methylene-ATP (pIC50 = 4.5) against endothelial ecto-ATPase, where AMP-PNP shows a pIC50 of 4.0, representing approximately 10-fold lower potency in that specific system, underscoring system-dependent activity profiles [2].
| Evidence Dimension | Competitive inhibition potency (Ki) |
|---|---|
| Target Compound Data | Ki = 0.33 µM (soluble mitochondrial ATPase); Ki = 0.16 µM (membrane-bound mitochondrial ATPase) |
| Comparator Or Baseline | ATPγS: pIC50 = 5.2 (~6.3 µM IC50); α,β-methylene-ATP: pIC50 = 4.5 (~31.6 µM IC50) |
| Quantified Difference | AMP-PNP Ki values approximately 19-fold to 198-fold more potent than comparator IC50 values in respective systems |
| Conditions | Rat liver mitochondrial ATPase; bovine pulmonary artery endothelial ecto-ATPase |
Why This Matters
The sub-micromolar Ki of AMP-PNP against mitochondrial ATPase enables experiments requiring near-complete enzyme inhibition at low compound concentrations, minimizing off-target effects and solvent interference.
- [1] Pedersen, P. L., et al. (1974). Differential Effects of Adenylyl Imidodiphosphate on Adenosine Triphosphate Synthesis and the Partial Reactions of Oxidative Phosphorylation. Journal of Biological Chemistry, 249(20), 6433-6440. View Source
- [2] Cohn, M., et al. (1997). Inhibition of Ecto-ATPase by the P2 Purinoceptor Agonists, ATPγS, α,β-Methylene-ATP, and AMP-PNP, in Endothelial Cells. Biochemical Pharmacology, 53(8), 1173-1180. View Source
